Cas no 926-61-4 (3-oxopropanoic acid)

• Product Name: 3-oxopropanoic acid
• CAS No: 926-61-4
• MF: C₃H₄O₃
• MW: 88.0620613098145
• CID: 806037
• PubChem ID: 868
• Update Time: 2025-10-29

3-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-oxo-
• 3-Oxopropanoic acid
• 3-oxo-propionic acid
• 3-Oxo-propionsaeure
• formalin-acetic acid
• formyl acetic acid
• Malonaldehydic acid
• malonate semialdehyde
• malonic semialdehyde
• Propanoic acid,3-oxo
• 3-Oxopropanoic acid (ACI)
• Malonaldehydic acid (6CI, 7CI, 8CI)
• 3-Oxopropionic acid
• Acetic acid, formyl-
• Formylacetic acid
• YTR 830H-III
• OAKURXIZZOAYBC-UHFFFAOYSA-N
• Q27102737
• 3-oxidanylidenepropanoic acid
• 9K1T0U0R4C
• EN300-144854
• Norepinephrine Impurity 22;Malonic semialdehyde;Propanoic acid, 3-oxo-;Formylacetic acid
• DTXSID90239064
• UNII-9K1T0U0R4C
• SB85409
• 926-61-4
• FT-0745805
• BCP29359
• FK2
• C00222
• 3-oxopropanoicacid
• CHEBI:17960
• formylacetate
• 3-oxopropanoate
• CHEBI:33190
• DTXCID10161555
• malonic acid semialdehyde
• DB-009272
• 3-oxopropanoic acid

• Inchi： 1S/C3H4O3/c4-2-1-3(5)6/h2H,1H2,(H,5,6)
• InChI Key： OAKURXIZZOAYBC-UHFFFAOYSA-N
• SMILES： O=CCC(O)=O

Computed Properties

• Exact Mass: 88.01600
• Monoisotopic Mass: 88.016043985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 66.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.6
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: -0.34000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on 3-oxopropanoic acid

Professional Introduction to 3-oxopropanoic acid (CAS No. 926-61-4)

3-oxopropanoic acid, chemically known as pyruvic acid, is a crucial organic compound with the molecular formula C₃H₄O₃. This three-carbon compound plays a pivotal role in various biological and chemical processes, making it a subject of extensive research and industrial applications. With a CAS number 926-61-4, it is well-documented in scientific literature and widely utilized in pharmaceuticals, biochemistry, and synthetic chemistry.

The structure of 3-oxopropanoic acid features a carboxylic acid group and a ketone functional group, which contributes to its reactivity and versatility. Its ability to participate in condensation reactions, decarboxylation, and redox processes makes it an indispensable intermediate in organic synthesis. The compound's unique properties have been leveraged in the development of novel drugs and biochemical pathways.

In recent years, significant advancements in the field of metabolomics have highlighted the importance of 3-oxopropanoic acid in cellular metabolism. Research has demonstrated its involvement in glycolysis, the citric acid cycle, and the urea cycle, underscoring its significance in energy production and detoxification processes. The compound's role as an intermediate in these pathways has been further elucidated through high-resolution metabolic profiling techniques.

One of the most compelling aspects of 3-oxopropanoic acid is its application in pharmaceutical research. Recent studies have explored its potential as a precursor for synthesizing bioactive molecules, including certain antiviral and anti-inflammatory agents. The compound's ability to undergo facile functionalization has opened new avenues for drug discovery, particularly in the context of addressing emerging infectious diseases.

The industrial synthesis of 3-oxopropanoic acid has also seen notable developments. Modern catalytic methods have improved yield and purity, making it more accessible for large-scale applications. These advancements are particularly relevant in the production of fine chemicals and pharmaceutical intermediates, where efficiency and cost-effectiveness are paramount.

Moreover, the environmental impact of producing 3-oxopropanoic acid has been a focus of recent research. Sustainable synthetic routes have been developed to minimize waste and reduce energy consumption. Such eco-friendly approaches align with global efforts to promote green chemistry principles, ensuring that industrial processes remain viable while being environmentally responsible.

The biochemical significance of 3-oxopropanoic acid extends beyond its role as an intermediate. It has been implicated in various neurological processes, including neurotransmitter synthesis and neural signaling pathways. Studies have suggested that dysregulation of pyruvic acid levels may be associated with certain neurological disorders, making it a potential target for therapeutic intervention.

Recent clinical trials have begun to explore the therapeutic potential of derivatives of 3-oxopropanoic acid in treating metabolic disorders. These trials aim to harness the compound's metabolic versatility to correct imbalances in cellular energy production. Preliminary results are promising, indicating that carefully designed analogs could offer new treatments for conditions such as diabetes and mitochondrial diseases.

The analytical techniques used to study 3-oxopropanoic acid have also evolved significantly. High-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy are now routinely employed to characterize its structure and monitor its behavior in complex systems. These tools have enabled researchers to gain deeper insights into its reactivity and biological functions.

In conclusion, 3-oxopropanoic acid (CAS No. 926-61-4) is a multifaceted compound with far-reaching implications in chemistry and biology. Its structural features, metabolic roles, and synthetic utility make it a cornerstone of modern research. As scientific understanding continues to advance, the applications and significance of this remarkable molecule are likely to expand even further.